N-acylneuraminic acids

N-Acylneuraminic acids are a class of compounds derived from sialic acid, which are characterized by the presence of an acyl group attached to the carbon atom number 9 of the pyranose ring. These molecules exhibit a wide range of biological activities and have attracted significant attention in recent years due to their potential applications in various fields such as drug discovery and biotechnology. N-Acylation introduces lipophilicity, which enhances the solubility and cellular penetration of sialic acid derivatives, making them more suitable for use as pharmacological agents or probes in biological research. Structurally, these compounds contain a pyranose ring with a terminal aldehyde group, substituted by an acyl moiety at position 9. Their ability to form hydrogen bonds due to the presence of hydroxyl groups and the carboxylic acid functionality allows them to interact with various biomolecules, including proteins and lipids. As a result, N-acylneuraminic acids play crucial roles in cell-cell recognition processes, immune evasion strategies employed by some pathogens, and neural signal transmission. In pharmaceutical research, these compounds serve as valuable tools for studying the biological effects of sialic acid modifications. They can be used to investigate the functions of sialyltransferases, enzymes responsible for adding or removing sialic acids from glycoproteins and glycolipids, which are pivotal in cell adhesion and signaling pathways. Additionally, N-acylneuraminic acids can act as inhibitors or activators of these enzymes, thereby modulating their activities in vitro and providing insights into the regulation of glycosylation processes. Overall, N-acylneuraminic acids represent a promising class of chemical entities with diverse applications in biotechnology, drug development, and basic biological research.
N-acylneuraminic acids
  • Inulinase Enzyme: A Promising Catalyst in Chemical Biopharmaceuticals
    Inulinase Enzyme: A Promising Catalyst in Chemical Biopharmaceuticals Introduction to Inulinase Enzyme Inulinase, a member of the glycoside hydrolase family, has garnered significant attention in recent years due to its versatile catalytic properties. This enzyme plays a pivotal role in various biotechnological and pharmaceutical applications, particularly in the conversion of natural substrates...
  • Purification and Characterization of Polysorbate 20 for Pharmaceutical Applications
    Purification and Characterization of Polysorbate 20 for Pharmaceutical Applications Introduction to Polysorbate 20 Polysorbate 20, also known as polyoxyethylene sorbitan monolaurate (CAS Number: 75069-13-8), is a widely used nonionic surfactant in the pharmaceutical and cosmetic industries. It belongs to the Tween family of surfactants, which are derived from sorbitol and fatty acids. Polysorbate...
  • Polyoxyne Stearylether in Chemical Biopharmaceuticals: Applications and Developments
    Polyoxyne Stearylether in Chemical Biopharmaceuticals: Applications and Developments Polyoxyne stearylether, a versatile surfactant with unique properties, has emerged as a valuable component in the field of chemical biopharmaceuticals. Its applications span across drug delivery systems, emulsion formulations, and biomedical research due to its excellent solubilizing power, stabilizing effects, a...
  • Polyoxy-10-oleyl Ether: Emerging Trends and Applications in Chemical Biopharmaceuticals
    Polyoxy-10-oleyl Ether: Emerging Trends and Applications in Chemical Biopharmaceuticals Polyoxy-10-oleyl ether, a unique surfactant with potential applications in biopharmaceuticals, has garnered significant attention due to its versatile properties. Derived from polyethylene glycol and oleyl alcohol, it's known for its solubilizing and emulsifying abilities. Product Intr...
  • Methoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals
    Methoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...